(S)-2,2-Difluoro-7-methyl-6,7-dihydro-[1,3]dioxolo[4,5-f]benzofuran-7-carboxylic acid

• Molecular Formula: C11H8F2O5
• Molecular Weight: 258.17 g/mol
• IUPAC Name: (7S)-2,2-difluoro-7-methyl-6H-furo[2,3-f][1,3]benzodioxole-7-carboxylic acid
• InChI: InChI=1S/C11H8F2O5/c1-10(9(14)15)4-16-6-3-8-7(2-5(6)10)17-11(12,13)18-8/h2-3H,4H2,1H3,(H,14,15)/t10-/m1/s1
• InChI Key: ASLGPFDIJAAUTE-SNVBAGLBSA-N
• Isomeric SMILES: C[C@]1(COC2=CC3=C(C=C21)OC(O3)(F)F)C(=O)O
• Canonical SMILES: CC1(COC2=CC3=C(C=C21)OC(O3)(F)F)C(=O)O

Description

(S)-2,2-Difluoro-7-methyl-6,7-dihydro-[1,3]dioxolo[4,5-f]benzofuran-7-carboxylic acid is a complex organic compound characterized by its unique structure, which includes a dioxolo ring fused to a benzofuran core

Preparation Methods

The synthesis of (S)-2,2-Difluoro-7-methyl-6,7-dihydro-[1,3]dioxolo[4,5-f]benzofuran-7-carboxylic acid typically involves multiple steps, starting from readily available precursors.

Chemical Reactions Analysis

(S)-2,2-Difluoro-7-methyl-6,7-dihydro-[1,3]dioxolo[4,5-f]benzofuran-7-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced products.

Substitution: The compound can undergo substitution reactions, particularly at the difluoro and carboxylic acid groups, using reagents like halides or nucleophiles under appropriate conditions.

Scientific Research Applications

(S)-2,2-Difluoro-7-methyl-6,7-dihydro-[1,3]dioxolo[4,5-f]benzofuran-7-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s unique structure makes it a potential candidate for studying biological interactions and pathways.

Medicine: Due to its potential biological activity, it is being explored for its use in drug development, particularly for its antimicrobial and anticancer properties.

Industry: The compound’s stability and reactivity make it useful in the development of new materials and industrial processes.

Mechanism of Action

The mechanism of action of (S)-2,2-Difluoro-7-methyl-6,7-dihydro-[1,3]dioxolo[4,5-f]benzofuran-7-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s difluoro and carboxylic acid groups play a crucial role in its binding affinity and specificity. These interactions can lead to the modulation of biological pathways, resulting in various therapeutic effects .

Comparison with Similar Compounds

(S)-2,2-Difluoro-7-methyl-6,7-dihydro-[1,3]dioxolo[4,5-f]benzofuran-7-carboxylic acid can be compared to other similar compounds, such as oxolinic acid and other benzofuran derivatives . While these compounds share a similar core structure, the presence of the difluoro and dioxolo groups in this compound imparts unique chemical and biological properties, making it distinct in its applications and reactivity .